Cas no 2503206-69-5 (2-(trifluoromethyl)cyclobutylmethanesulfonamide)

• Product Name: 2-(trifluoromethyl)cyclobutylmethanesulfonamide
• CAS No: 2503206-69-5
• MF: C₆H₁₀F₃NO₂S
• MW: 217.209311008453
• CID: 5657815
• PubChem ID: 165877137
• Update Time: 2025-05-19

2-(trifluoromethyl)cyclobutylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [2-(trifluoromethyl)cyclobutyl]methanesulfonamide
• 2503206-69-5
• EN300-27193430
• 2-(trifluoromethyl)cyclobutylmethanesulfonamide

• Inchi： 1S/C6H10F3NO2S/c7-6(8,9)5-2-1-4(5)3-13(10,11)12/h4-5H,1-3H2,(H2,10,11,12)
• InChI Key： HKNDBSUIGTUDHB-UHFFFAOYSA-N
• SMILES： S(CC1CCC1C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 217.03843422g/mol
• Monoisotopic Mass: 217.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(trifluoromethyl)cyclobutylmethanesulfonamide

2-(Trifluoromethyl)cyclobutylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 2503206-69-5, commonly referred to as 2-(trifluoromethyl)cyclobutylmethanesulfonamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of methanesulfonamide, featuring a cyclobutane ring substituted with a trifluoromethyl group at the 2-position. The combination of these structural elements imparts distinctive chemical and biological characteristics, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery, particularly in the development of novel therapeutic agents. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. In the case of 2-(trifluoromethyl)cyclobutylmethanesulfonamide, this strain is further modulated by the electron-withdrawing trifluoromethyl group, which not only increases the electrophilicity of the sulfonamide moiety but also enhances its stability under physiological conditions.

The synthesis of 2-(trifluoromethyl)cyclobutylmethanesulfonamide involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in catalytic cycloaddition reactions have enabled more efficient and selective syntheses of such strained rings. Once the cyclobutane core is established, the trifluoromethyl group is introduced via electrophilic substitution or other fluorination techniques. Finally, the sulfonamide functionality is incorporated through nucleophilic substitution or coupling reactions, ensuring optimal reactivity and selectivity.

From a pharmacological perspective, 2-(trifluoromethyl)cyclobutylmethanesulfonamide has demonstrated promising activity in various assays targeting enzyme inhibition and receptor modulation. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests applications in treating neurological disorders such as depression and anxiety.

The unique combination of structural features in 2-(trifluoromethyl)cyclobutylmethanesulfonamide also lends itself to applications beyond traditional pharmaceuticals. For example, its high stability and reactivity make it a valuable intermediate in organic synthesis, enabling the construction of complex molecules with intricate architectures. Furthermore, its compatibility with various functional groups facilitates its use in combinatorial chemistry and high-throughput screening campaigns.

In terms of safety and toxicity profiles, preliminary studies indicate that 2-(trifluoromethyl)cyclobutylmethanesulfonamide exhibits low acute toxicity in preclinical models. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies have not classified this compound as a hazardous material or controlled substance under current guidelines, which aligns with its non-toxic profile.

Looking ahead, ongoing research aims to optimize the synthesis of 2-(trifluoromethyl)cyclobutylmethanesulfonamide while exploring its therapeutic potential in diverse disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice. As our understanding of this compound deepens, it is anticipated that 2-(trifluoromethyl)cyclobutylmethanesulfonamide will play an increasingly significant role in advancing medical science and improving human health.